![molecular formula C14H14Cl2N2O3S B5491651 2,5-dichloro-4-ethoxy-N-(4-pyridinylmethyl)benzenesulfonamide](/img/structure/B5491651.png)
2,5-dichloro-4-ethoxy-N-(4-pyridinylmethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dichloro-4-ethoxy-N-(4-pyridinylmethyl)benzenesulfonamide is a chemical compound with the formula C14H14Cl2N2O3S . It is a type of sulfonamide .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: CCOC1=CC(=C(C=C1Cl)S(=O)(=O)NCC2=CC=CC=N2)Cl . This indicates that the molecule includes functional groups such as ether, sulfonamide, and chlorobenzene .Physical And Chemical Properties Analysis
The compound has a net charge of 0, an average mass of 361.245, and a mono-isotopic mass of 360.01022 . Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found .Scientific Research Applications
- Targeting Tubulin : This compound has shown potential as an anticancer agent by inhibiting tubulin polymerization, a critical process for cell division. Researchers explore its efficacy against various cancer types, including breast, lung, and colon cancers .
- Neuronal Survival : Studies suggest that this compound protects neurons from oxidative stress and apoptosis. Researchers investigate its potential in neurodegenerative conditions such as Alzheimer’s and Parkinson’s diseases.
- Targeting Carbonic Anhydrase : This compound inhibits carbonic anhydrase enzymes, which play essential roles in physiological processes. Researchers study its potential applications in glaucoma treatment and other disorders related to carbonic anhydrase dysfunction .
Anticancer Research
Neuroprotection and Neurodegenerative Diseases
Carbonic Anhydrase Inhibition
Mechanism of Action
properties
IUPAC Name |
2,5-dichloro-4-ethoxy-N-(pyridin-4-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl2N2O3S/c1-2-21-13-7-12(16)14(8-11(13)15)22(19,20)18-9-10-3-5-17-6-4-10/h3-8,18H,2,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBPVPSGBNZIVMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1Cl)S(=O)(=O)NCC2=CC=NC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(2,5-Dichloro-4-ethoxyphenyl)sulfonyl](4-pyridylmethyl)amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.